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Compound of Interest

Compound Name: 9-Chloroanthracene

Cat. No.: B1582455 Get Quote

An In-depth Technical Guide to 9-Chloroanthracene: Properties, Synthesis, and Applications

Authored by a Senior Application Scientist
This guide provides a comprehensive technical overview of 9-chloroanthracene, a chlorinated

polycyclic aromatic hydrocarbon (PAH) pivotal to advancements in biochemical research,

materials science, and synthetic chemistry. We will delve into its fundamental properties,

validated synthesis protocols, characteristic reactivity, and key applications, offering field-

proven insights for researchers, scientists, and professionals in drug development.

Core Molecular and Physical Profile
9-Chloroanthracene (CAS No. 716-53-0) is an aromatic compound derived from anthracene.

[1][2] The introduction of a chlorine atom at the C9 position significantly influences its electronic

properties and reactivity compared to the parent molecule, making it a valuable intermediate

and research chemical.

Physicochemical and Spectroscopic Data
The essential properties of 9-chloroanthracene are summarized below. These values are

critical for experimental design, from selecting appropriate solvents to predicting reaction

outcomes and ensuring safe handling.
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Property Value Source

Molecular Formula C₁₄H₉Cl [1][2][3][4]

Molecular Weight 212.67 g/mol [1][3][4]

IUPAC Name 9-chloroanthracene [1][2]

CAS Registry Number 716-53-0 [1][2]

Appearance
Yellow solid, crystals, or

crystalline powder
[5][6][7]

Melting Point 101-106 °C [8]

Solubility

Insoluble in water. Soluble in

solvents like carbon

tetrachloride, chlorobenzene,

ethanol, and petroleum ether.

[5]

Purity

Commercially available in

purities of ≥90%, ≥95%, and

≥98%

[3][4][9]

Spectroscopic data are essential for structural confirmation. While specific spectra are

instrument-dependent, the National Institute of Standards and Technology (NIST) provides

reference data for 9-chloroanthracene, including its mass spectrum and IR spectrum.[2][10]

The ¹³C NMR spectrum is also a key characterization tool.[1]

Synthesis of 9-Chloroanthracene: A Validated
Protocol
The synthesis of 9-chloroanthracene is most commonly achieved through the direct

chlorination of anthracene. Several chlorinating agents can be employed, including chlorine,

phosphorus pentachloride, and N-chlorosuccinimide.[11][12] However, a highly efficient and

reliable one-step method utilizes anhydrous cupric chloride (CuCl₂), which avoids the use of

gaseous chlorine and provides high yields.[11] This method is favored for its reproducibility and

control over the reaction, minimizing the formation of the common byproduct, 9,10-

dichloroanthracene.[11][12]
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Experimental Workflow: Chlorination via Cupric Chloride
This protocol is adapted from a well-established procedure that leverages a radical aromatic

substitution mechanism.[11][13] The choice of cupric chloride is strategic; it acts as a controlled

source of chlorine radicals upon heating, offering a safer and more selective alternative to

harsher reagents. Carbon tetrachloride is an effective solvent as it is inert under the reaction

conditions and facilitates the necessary reflux temperature.[11][14]

Preparation Reaction Work-up & Purification

Combine Anthracene (1 equiv.) 
 and Anhydrous CuCl₂ (2 equiv.)

Add Carbon Tetrachloride Solvent
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(18-24 hours)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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